Cas no 81303-60-8 ( )

• Product Name: &nbsp
• CAS No: 81303-60-8
• MF: C₆H₄ClN₃O
• MW: 169.568459510803
• CID: 870748
• PubChem ID: 45081408
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonyl chloride, 5-cyano-1-methyl- (9CI)
• 5-cyano-1-methylpyrazole-4-carbonyl chloride
• 81303-60-8
• DTXSID60664581
• 5-Cyano-1-methyl-1H-pyrazole-4-carbonyl chloride
•  

• Inchi： 1S/C6H4ClN3O/c1-10-5(2-8)4(3-9-10)6(7)11/h3H,1H3
• InChI Key： CYVZJIBFVRQNRV-UHFFFAOYSA-N
• SMILES： ClC(C1C=NN(C)C=1C#N)=O

Computed Properties

• Exact Mass: 169.0042895g/mol
• Monoisotopic Mass: 169.0042895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.7Ų